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Introduction: The textile industry continuously seeks innovations to enhance fabric
performance, with wrinkle resistance being a key consumer demand. Traditional durable press
finishes often rely on formaldehyde-based crosslinking agents, such as dimethylol dihydroxy
ethylene urea (DMDHEU), which raise environmental and health concerns[1][2]. Glyoxal, a
dialdehyde, presents an effective formaldehyde-free alternative for creating wrinkle-resistant
finishes on cellulosic fabrics like cotton.[3][4] Its ability to crosslink cellulose polymer chains
imparts dimensional stability and reduces the propensity for wrinkling[4]. These notes provide
detailed protocols for the application of glyoxal-based finishes, performance data, and the
underlying chemical principles.

Chemical Mechanism of Action

Glyoxal imparts wrinkle resistance by forming stable covalent crosslinks between the hydroxyl
groups of adjacent cellulose chains within the cotton fibers. This reaction, typically catalyzed by
an acid, proceeds through the formation of hemiacetal and subsequently acetal bonds, creating
a rigid network that prevents the fibers from easily creasing and improves their ability to recover
from deformation. The addition of co-reactants like glycols can further enhance performance by
modifying the crosslinking network.
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Caption: Chemical crosslinking of cellulose chains with glyoxal.

Experimental Protocols

The most common industrial method for applying wrinkle-resistant finishes is the pad-dry-cure
procedure.

2.1 Materials and Reagents

» Fabric: Scoured and bleached 100% cotton fabric.

e Crosslinking Agent: Glyoxal (40% aqueous solution).

o Catalyst: Aluminum sulfate (Al2(SOa4)3) or Magnesium chloride (MgClz-6H20).

» Additive (Optional): Diethylene glycol (DEG) to improve whiteness and wrinkle recovery.
o Softener: Nonionic or cationic polyethylene-based softener.

o Wetting Agent: Nonionic surfactant.
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pH Adjustment: Acetic acid or sodium carbonate.

2.2 Protocol 1: Preparation of Finishing Solution

This protocol describes the preparation of a typical finishing bath. Concentrations may be

optimized based on the specific fabric and desired performance.

Fill a beaker with approximately 80% of the required volume of deionized water.

With continuous stirring, add the wetting agent and stir until fully dissolved.

Add the glyoxal solution, catalyst, and any optional additives (e.g., diethylene glycol,
softener).

Adjust the pH of the bath to between 4 and 5 using acetic acid if necessary.

Add the remaining water to reach the final volume and stir for 10-15 minutes to ensure a
homogenous solution.

2.3 Protocol 2: Fabric Treatment (Pad-Dry-Cure)

Padding: Immerse a pre-weighed fabric sample into the finishing bath for 5 minutes. Pass
the saturated fabric through a laboratory padder to achieve a wet pick-up of 70-80%.

Drying: Mount the padded fabric on a pin frame and dry in an oven at 80-100°C for 3-5
minutes.

Curing: Transfer the dried fabric to a high-temperature oven and cure at the specified
temperature and time. A common condition is 150°C for 3 minutes. Optimal conditions can
vary; for example, one study found optimal results for Tencel fabric at 136.38°C.

Post-Washing: After curing, wash the fabric sample with a nonionic detergent at 50°C to
remove any unreacted chemicals, then rinse thoroughly and air dry.

Conditioning: Condition the treated and untreated (control) fabric samples at standard
conditions (21+1°C and 65+5% relative humidity) for at least 24 hours before performance
testing.
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Data Presentation: Performance Evaluation

The effectiveness of the wrinkle-resistant finish is quantified by measuring various physical
properties of the fabric.

3.1 Performance Metrics

o Wrinkle Recovery Angle (WRA): Measures the ability of a fabric to recover from creasing.
Higher angles indicate better wrinkle resistance. This is often measured using AATCC Test
Method 66.

o Tensile Strength Retention: Crosslinking can reduce fabric strength. This metric, expressed
as a percentage of the original strength, is crucial for ensuring durability. AATCC Test
Methods like TM 196 or 220 can be used.

» Whiteness Index (WI): Some treatments can cause yellowing. The WI is measured to ensure
the fabric's aesthetic qualities are maintained. This can be evaluated using AATCC Test
Method 110.

Table 1: Example Finishing Formulation

Component Concentration (g/L) Purpose

Glyoxal (40%) 50 - 100 Crosslinking Agent
Aluminum Sulfate 15-20 Catalyst

Polyethylene Softener 20- 30 Hand Feel Improvement
Nonionic Wetting Agent 1-2 Uniform Application
Deionized Water TollL Solvent

Table 2: Typical Performance Data for Glyoxal-Treated Cotton
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Property Untreated Cotton Glyoxal-Treated Cotton
Wrinkle Recovery Angle (W+F)  ~180° >250°

Tensile Strength Retention (%) 100% 50 - 65%

Whiteness Index (CIE) ~145 >130

Formaldehyde Release N/A < 20 ppm

Note: Values are representative and can vary significantly based on fabric type, formulation,
and curing conditions. An increase in crosslinking agent concentration generally improves the
WRA but leads to a greater loss in tensile strength.

Experimental Workflow Visualization

The entire process, from fabric preparation to final evaluation, can be visualized as a

sequential workflow.
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Caption: Standard pad-dry-cure workflow for textile finishing.
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Conclusion: Glyoxal serves as a viable and eco-friendly crosslinking agent for developing
wrinkle-resistant finishes on cellulosic textiles. By optimizing the formulation and application
process—specifically the concentrations of glyoxal and catalyst, along with curing time and
temperature—researchers can achieve a desirable balance between wrinkle recovery, strength
retention, and fabric aesthetics. The protocols and data presented herein provide a
foundational framework for further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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